Cas no 931992-06-2 ((2-chlorophenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 931992-06-2
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 4665940
• PubChem ID: 17206849
• Update Time: 2025-11-02

(2-chlorophenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-(1,1-dimethylpropyl)-
• [(2-chlorophenyl)methyl](2-methylbutan-2-yl)amine
• (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C12H18ClN/c1-4-12(2,3)14-9-10-7-5-6-8-11(10)13/h5-8,14H,4,9H2,1-3H3
• InChI Key： SYTNVBSANASSBE-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine

Comprehensive Guide to (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 931992-06-2): Properties, Applications, and Market Insights

In the evolving landscape of specialty chemicals, (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 931992-06-2) has garnered attention for its unique structural features and versatile applications. This tertiary amine derivative, characterized by a 2-chlorophenyl group and a 2-methylbutan-2-yl substituent, serves as a critical intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for "amine derivatives in drug discovery" or "chlorophenyl compounds applications," reflecting the compound's relevance in cutting-edge research.

The molecular structure of (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine contributes to its lipophilic properties, making it valuable in formulations requiring controlled solubility. Recent studies highlight its potential in "targeted drug delivery systems," a trending topic in pharmaceutical forums. The chlorine atom at the phenyl ring enhances electron-withdrawing characteristics, which is crucial for "structure-activity relationship (SAR) optimization" – a frequently searched term among medicinal chemists.

From an industrial perspective, CAS 931992-06-2 finds applications in:
• Catalyst systems for polymerization (aligned with searches for "amine-based catalysts 2024")
• Ligand design in coordination chemistry
• Specialty agrochemical intermediates (non-regulated applications)
Market analysts note growing demand for such high-purity amine compounds, particularly in Asia-Pacific research hubs.

The synthesis of (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine typically involves reductive amination protocols, a process frequently queried in chemical databases. Optimization parameters like "solvent selection for amine synthesis" and "steric effects in tertiary amines" are actively discussed in recent literature. Advanced purification techniques including preparative HPLC ensure >98% purity for research-grade material.

Environmental and handling considerations for CAS 931992-06-2 follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling – a crucial point for compliance with "chemical handling best practices 2024" searches.

Innovation trends show growing patent activity around chlorophenyl-containing amines, particularly in:
• Bioactive molecule development (addressing searches for "new amine scaffolds in drug design")
• Electronic materials for organic semiconductors
The compound's structural modularity allows diverse derivatization, making it valuable for "library synthesis in combinatorial chemistry" applications.

Analytical characterization of (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine typically employs:
• GC-MS for purity verification
• NMR spectroscopy (1H/13C) for structural confirmation
• Elemental analysis for batch consistency
These methods align with industry demands for "chemical characterization techniques" and "QC protocols for research chemicals."

The global market for specialty amine derivatives is projected to grow at 6.2% CAGR through 2027, with CAS 931992-06-2 positioned as a niche but important player. Current research focuses on its potential in "green chemistry applications" – a top-trending search phrase – particularly in solvent-reduced reaction systems.

For researchers investigating structure-property relationships, this compound offers valuable insights into:
• Steric and electronic effects in amine chemistry
• Chlorophenyl group interactions with biological targets
• Structure-based solubility modulation
Such studies frequently appear in queries about "advanced organic chemistry research topics."

Storage recommendations for (2-chlorophenyl)methyl(2-methylbutan-2-yl)amine include:
• Anhydrous conditions under inert atmosphere
• Protection from UV light
• Temperature-controlled environments (<20°C)
These protocols address common concerns about "chemical storage stability" in research settings.

Future applications may explore the compound's role in:
• Smart material development
• Bioconjugation chemistry
• Advanced catalytic systems
Industry watchers tracking "emerging chemical technologies" show particular interest in these directions.